Cas no 287186-09-8 (Genicunine A)

• Product Name: Genicunine A
• CAS No: 287186-09-8
• MF: C₂₂H₃₅NO₄
• MW: 377.517606973648
• CID: 5686807
• PubChem ID: 102007325
• Update Time: 2023-09-18

Genicunine A Chemical and Physical Properties

Names and Identifiers

• Aconitane-8,14,16-triol, 20-ethyl-1-methoxy-4-methyl-, (1α,14α,16α)-
• Genicunine A
• 287186-09-8

• Inchi： 1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(27-3)22-12-7-11-14(24)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12-,13+,14-,15-,16+,17-,18+,19-,20+,21+,22-/m1/s1
• InChI Key： HKGMHDMSESOCGT-YISBXEQFSA-N
• SMILES： O[C@]12C[C@H]([C@@H]3[C@@H]([C@H]1[C@@H](C3)[C@@]13[C@H](CC[C@@]4(C)CN(CC)[C@@H]1[C@@H]2C[C@@H]34)OC)O)O

Computed Properties

• Exact Mass: 377.25660860g/mol
• Monoisotopic Mass: 377.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 531.5±50.0 °C(Predicted)
• pka: 13.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids